Cas no 2228383-16-0 (5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2228383-16-0
• MF: C₈H₁₂F₃N₃S
• MW: 239.261190414429
• CID: 6250450
• PubChem ID: 165736505
• Update Time: 2025-10-29

5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• EN300-1952711
• 2228383-16-0

• Inchi： 1S/C8H12F3N3S/c1-4-5(6(12)8(9,10)11)15-7(13-4)14(2)3/h6H,12H2,1-3H3
• InChI Key： NFFVIRCWUCBNIV-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C(F)(F)F)N)N(C)C

Computed Properties

• Exact Mass: 239.07040306g/mol
• Monoisotopic Mass: 239.07040306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Introduction to 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228383-16-0)

5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2228383-16-0, belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of pharmacological properties. Thiazole derivatives are particularly recognized for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents.

The molecular structure of 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a trifluoromethyl group at the 1-position of the amino side chain and a trimethylamino group at the 4-position of the thiazole ring enhances its interaction with biological targets. These modifications not only improve the compound's metabolic stability but also modulate its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine and biological macromolecules. Studies have indicated that the trifluoromethyl group can influence the electronic properties of the molecule, leading to altered binding affinities and selectivity. This has opened new avenues for designing more effective drugs with reduced side effects.

In the realm of drug discovery, 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine has been explored as a potential lead compound for developing novel therapeutic agents. Its structural framework suggests that it may interact with enzymes and receptors involved in critical biological pathways. For instance, modifications at the thiazole core can mimic natural substrates or inhibitors of key metabolic enzymes. This property is particularly valuable in targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecule necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms efficiently while maintaining structural integrity.

One of the most compelling aspects of 5-(1-amino-2,2,2-trifluoroethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is its potential as a scaffold for drug development. By modifying various substituents on the thiazole ring and side chains, chemists can generate a library of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify compounds with enhanced efficacy and selectivity.

The pharmacological profile of 5-(1-amino-2,2-difluoroethyl)-N,N-dimethyloctahydrothieno[3,b,c]thiophen]-4(5H)-one (a closely related compound) has provided valuable insights into the behavior of thiazole derivatives in vivo. These studies have highlighted the importance of optimizing solubility and bioavailability while maintaining pharmacological activity. The use of 5-(1-amino-2-methoxypropyl)-N-methylnaphthalenylmethylene]-4H-imidazo[1',5':4',6"]benzo[de]isoquinolin]-3(6H)-one as an intermediate has further refined synthetic strategies for this class of compounds.

Future research on 5-(1-amino--difluoromethoxypropylidene]-9-fluoropelargonone (another derivative) may uncover novel mechanisms of action and therapeutic applications. The integration of machine learning algorithms with experimental data has enabled more predictive modeling of drug-like properties. This interdisciplinary approach is expected to accelerate the discovery process by identifying promising candidates more rapidly.

The industrial relevance of 5-(1-amino--difluoromethoxypropylidene]-9-fluoropelargonone extends beyond academic research. Pharmaceutical companies are increasingly investing in thiazole-based compounds due to their versatility and potential market value. The development of scalable synthetic routes is crucial for commercialization purposes. Collaborative efforts between academia and industry are essential to bridge the gap between laboratory discoveries and clinical applications.

In conclusion,5-(1-amino--difluoromethoxypropylidene]-9-fluoropelargonone represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features make it an attractive candidate for further exploration in drug development programs worldwide.